![molecular formula C8H6BrIN4O B3438986 3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole](/img/structure/B3438986.png)
3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole
Overview
Description
The compound “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with a five-membered aromatic ring containing three carbon atoms and two adjacent nitrogen atoms . They are known for their wide range of chemical and biological properties and are used as building blocks in the development of various drugs .
Molecular Structure Analysis
The molecular structure of pyrazole derivatives is characterized by a five-membered ring with two adjacent nitrogen atoms. The presence of various substituents on the ring, such as bromo, iodo, and methyl groups in this case, can significantly influence the compound’s properties .Chemical Reactions Analysis
Pyrazole derivatives can undergo various chemical reactions, including cycloadditions, substitutions, and others . The specific reactions that “this compound” can undergo are not specified in the literature.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. Pyrazole derivatives are generally solid and highly soluble in polar solvents . The specific physical and chemical properties of “this compound” are not available in the literature.Mechanism of Action
The mechanism of action of pyrazole derivatives depends on their specific structure and the target they interact with. Some pyrazole derivatives have shown various biological activities such as antibacterial, antifungal, anti-inflammatory, and others . The specific mechanism of action of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” is not available in the literature.
Safety and Hazards
The safety and hazards of a compound depend on its specific structure and properties. Some pyrazole derivatives can be hazardous and cause skin irritation, serious eye damage, and respiratory system toxicity . The specific safety and hazards of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” are not available in the literature.
Future Directions
The study of pyrazole derivatives is a promising field due to their wide range of biological activities and their potential use in drug development . Future research could focus on the synthesis, characterization, and biological evaluation of “3-[(4-bromo-1H-pyrazol-1-yl)carbonyl]-4-iodo-1-methyl-1H-pyrazole” and other similar compounds.
Properties
IUPAC Name |
(4-bromopyrazol-1-yl)-(4-iodo-1-methylpyrazol-3-yl)methanone | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrIN4O/c1-13-4-6(10)7(12-13)8(15)14-3-5(9)2-11-14/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBQUOMQYBZXLCI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(=O)N2C=C(C=N2)Br)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrIN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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